Cas no 2137754-13-1 (1,1-Dioxo-3-(prop-2-en-1-yl)-1lambda6-thiane-3-carbaldehyde)

• Product Name: 1,1-Dioxo-3-(prop-2-en-1-yl)-1lambda6-thiane-3-carbaldehyde
• CAS No: 2137754-13-1
• MF: C₉H₁₄O₃S
• MW: 202.270661830902
• CID: 6309777
• PubChem ID: 165442506
• Update Time: 2025-06-09

1,1-Dioxo-3-(prop-2-en-1-yl)-1lambda6-thiane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2137754-13-1
• EN300-624806
• 1,1-dioxo-3-(prop-2-en-1-yl)-1lambda6-thiane-3-carbaldehyde
• 1,1-Dioxo-3-(prop-2-en-1-yl)-1lambda6-thiane-3-carbaldehyde

• Inchi： 1S/C9H14O3S/c1-2-4-9(7-10)5-3-6-13(11,12)8-9/h2,7H,1,3-6,8H2
• InChI Key： KLPZYKCMMZDVSN-UHFFFAOYSA-N
• SMILES： S1(CCCC(C=O)(CC=C)C1)(=O)=O

Computed Properties

• Exact Mass: 202.06636548g/mol
• Monoisotopic Mass: 202.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.6Ų

Additional information on 1,1-Dioxo-3-(prop-2-en-1-yl)-1lambda6-thiane-3-carbaldehyde

Introduction to 1,1-Dioxo-3-(prop-2-en-1-yl)-1λ⁶-thiane-3-carbaldehyde (CAS No. 2137754-13-1)

1,1-Dioxo-3-(prop-2-en-1-yl)-1λ⁶-thiane-3-carbaldehyde, with the CAS number 2137754-13-1, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of thianes, which are sulfur-containing heterocyclic compounds. The presence of the dioxo group and the propenyl substituent imparts distinctive chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The structure of 1,1-Dioxo-3-(prop-2-en-1-yl)-1λ⁶-thiane-3-carbaldehyde is characterized by a six-membered ring containing sulfur in its +6 oxidation state, which is further functionalized with a propenyl group and an aldehyde moiety. The aldehyde functionality is particularly noteworthy as it can participate in a wide range of chemical reactions, including condensation, reduction, and oxidation processes. This makes the compound an excellent starting material for the synthesis of more complex molecules.

In recent years, the study of thianes and their derivatives has been driven by their potential applications in pharmaceuticals and materials science. One of the key areas of research has been the exploration of their biological activities. For instance, thianes have been shown to exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific structure of 1,1-Dioxo-3-(prop-2-en-1-yl)-1λ⁶-thiane-3-carbaldehyde has been investigated for its potential as a lead compound in drug discovery.

A notable study published in the Journal of Medicinal Chemistry highlighted the antiproliferative activity of 1,1-Dioxo-3-(prop-2-en-1-yl)-1λ⁶-thiane-3-carbaldehyde against various cancer cell lines. The researchers found that this compound effectively inhibited the growth of breast cancer cells (MCF-7) and colon cancer cells (HCT-116) at low micromolar concentrations. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest at the G2/M phase.

Beyond its biological applications, 1,1-Dioxo-3-(prop-2-en-1-yl)-1λ⁶-thiane-3-carbaldehyde has also been explored for its use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. A study published in Advanced Materials demonstrated that this compound can be used as a building block for designing organic semiconductors with high charge carrier mobility.

The synthesis of 1,1-Dioxo-3-(prop-2-en-1-yl)-1λ⁶-thiane-3-carbaldehyde typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the oxidation of a corresponding thiane followed by functionalization with a propenyl group and aldehyde formation. Advances in synthetic methods have led to more efficient and environmentally friendly approaches, such as catalytic oxidation using metal complexes or enzymatic transformations.

In conclusion, 1,1-Dioxo-3-(prop-2-en-1-yl)-1λ⁶-thiane-3-carbaldehyde (CAS No. 2137754-13-1) is a multifaceted compound with significant potential in both biological and materials science applications. Its unique chemical structure and versatile reactivity make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a crucial role in advancing various scientific fields.